Cas no 289914-25-6 (2-(1H-pyrrol-3-yl)butanoic acid)

2-(1H-pyrrol-3-yl)butanoic acid is a heterocyclic carboxylic acid featuring a pyrrole ring substituted at the 3-position with a butanoic acid side chain. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a building block for the development of pharmacologically active molecules. The pyrrole moiety contributes to its potential as a ligand or intermediate in the synthesis of complex heterocycles. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. The structural features of this compound make it valuable for research applications, particularly in the exploration of bioactive compounds and functional materials.

2-(1H-pyrrol-3-yl)butanoic acid structure

289914-25-6 structure

Product Name:2-(1H-pyrrol-3-yl)butanoic acid

CAS No:289914-25-6

MF:C₈H₁₁NO₂

MW:153.178442239761

CID:6352779

PubChem ID:22053268

Update Time:2025-06-08

2-(1H-pyrrol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-pyrrol-3-yl)butanoic acid
- EN300-1790598
- 289914-25-6
- Inchi： 1S/C8H11NO2/c1-2-7(8(10)11)6-3-4-9-5-6/h3-5,7,9H,2H2,1H3,(H,10,11)
- InChI Key： SYGNANKRPMNYRD-UHFFFAOYSA-N
- SMILES： OC(C(C1C=CNC=1)CC)=O

Computed Properties

Exact Mass: 153.078978594g/mol
Monoisotopic Mass: 153.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 53.1Å²

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